Cas no 1541023-01-1 (2-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol)

2-Amino-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol is a fluorinated pyrazole derivative with a β-amino alcohol functional group. This compound is of interest in medicinal and agrochemical research due to its structural features, which include a trifluoromethyl group known to enhance metabolic stability and lipophilicity. The presence of both amino and hydroxyl groups offers versatility for further derivatization, making it a valuable intermediate in synthetic chemistry. Its unique scaffold may contribute to bioactivity in pharmaceutical or crop protection applications. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring stability and purity for research purposes.
2-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol structure
1541023-01-1 structure
Product Name:2-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol
CAS No:1541023-01-1
MF:C6H8F3N3O
MW:195.142431259155
CID:6427586
PubChem ID:82657158
Update Time:2025-08-02

2-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol
    • EN300-1953269
    • 2-amino-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol
    • 1541023-01-1
    • Inchi: 1S/C6H8F3N3O/c7-6(8,9)5-3(1-11-12-5)4(10)2-13/h1,4,13H,2,10H2,(H,11,12)
    • InChI Key: PRVIKGGBOUKSEC-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C=NN1)C(CO)N)(F)F

Computed Properties

  • Exact Mass: 195.06194637g/mol
  • Monoisotopic Mass: 195.06194637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 74.9Ų

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Additional information on 2-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol

Comprehensive Overview of 2-amino-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol (CAS No. 1541023-01-1)

2-amino-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol (CAS No. 1541023-01-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a pyrazole ring and a trifluoromethyl group, which are known to enhance biological activity and metabolic stability. Researchers are particularly interested in its potential applications as a building block for drug discovery, owing to its versatile reactivity and structural motifs.

The compound’s CAS number 1541023-01-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and scientific literature. Its molecular structure includes an amino group and a hydroxyl group, making it a valuable intermediate for synthesizing more complex molecules. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in precision medicine.

In the context of green chemistry, 2-amino-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol is being explored for its potential in sustainable synthesis routes. The trifluoromethyl group is a hotspot in modern medicinal chemistry due to its ability to improve lipophilicity and bioavailability. This aligns with industry trends favoring fluorinated compounds for their enhanced efficacy and reduced environmental impact.

From an SEO perspective, common queries related to this compound include "synthesis of 2-amino-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol" and "applications of CAS 1541023-01-1." Researchers also frequently search for "pyrazole derivatives in drug design" and "trifluoromethyl group benefits," reflecting the compound’s relevance in cutting-edge science. Its patent status and supplier availability are additional points of interest for industrial stakeholders.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing 1541023-01-1, ensuring purity and consistency in research applications. The compound’s solubility and stability under varying pH conditions are also critical parameters for formulation scientists. These factors contribute to its growing prominence in high-throughput screening and combinatorial chemistry.

In summary, 2-amino-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol (CAS No. 1541023-01-1) represents a fusion of structural innovation and practical utility. Its applications span drug development, material science, and catalysis, making it a compound of enduring interest in both academic and industrial settings. As research progresses, its role in addressing global health and sustainability challenges is likely to expand further.

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